rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans
Overview
Description
Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans (ROHC) is a novel, bioactive compound discovered in 2015. This compound has been found to have a wide range of potential applications in the fields of scientific research, drug discovery, and biotechnology. ROHC has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. In addition, ROHC has also been found to have potential as an anti-aging agent.
Mechanism of Action
Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to act on multiple targets, including the NF-kB, MAPK, and PI3K/Akt pathways. It has been shown to inhibit the production of inflammatory cytokines and downregulate the expression of several cell-signaling molecules. Additionally, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to induce apoptosis in cancer cells, as well as inhibit the proliferation of cancer cells.
Biochemical and Physiological Effects
rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and downregulate the expression of several cell-signaling molecules. Additionally, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to induce apoptosis in cancer cells, as well as inhibit the proliferation of cancer cells. It has also been found to possess anti-aging properties, as well as to reduce oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans is a relatively new compound, and as such, there are some limitations to its use in laboratory experiments. One limitation is that rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans is not commercially available, and therefore must be synthesized in the laboratory. Additionally, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans is a relatively unstable compound, and thus must be stored and handled with care. Despite these limitations, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has several advantages for laboratory experiments, including its ability to target multiple pathways, its anti-inflammatory and antioxidant properties, and its potential as an anti-aging agent.
Future Directions
For research on rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans include exploring its potential as a therapeutic agent for a variety of diseases, including cancer, inflammation, and aging. Additionally, further research is needed to understand the precise mechanisms of action of rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans and to identify potential drug targets. Additionally, further research is needed to understand the pharmacokinetics and pharmacodynamics of rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans, as well as to identify potential drug-drug interactions. Finally, further research is needed to explore the potential of rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans as an adjuvant therapy for existing drugs.
Synthesis Methods
Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans is synthesized through a multi-step process involving the reaction of aldehydes and ketones with hydroxylamine. The reaction is catalyzed by a base, such as sodium hydroxide, and the resulting product is purified using reverse-phase chromatography.
Scientific Research Applications
Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to have a wide range of potential applications in scientific research. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. In addition, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has also been found to have potential as an anti-aging agent. rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been studied in several laboratory models, including cell cultures, animal models, and human clinical trials.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,3-epoxypropanenitrile", "methylmagnesium bromide", "ethylmagnesium bromide", "acetic anhydride", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Treatment of 2,3-epoxypropanenitrile with methylmagnesium bromide in anhydrous ether to yield (R)-2-methyl-3-hydroxypropanenitrile.", "Step 2: Conversion of (R)-2-methyl-3-hydroxypropanenitrile to (R)-2-methyl-3-oxopropanenitrile by reaction with acetic anhydride and sodium acetate in acetic acid.", "Step 3: Reduction of (R)-2-methyl-3-oxopropanenitrile to (R)-2-methyl-3-hydroxypropanenitrile using sodium borohydride in methanol.", "Step 4: Conversion of (R)-2-methyl-3-hydroxypropanenitrile to (3R,4S)-4-hydroxyoxolane-3-carbonitrile by reaction with ethylmagnesium bromide in anhydrous ether.", "Step 5: Racemization of (3R,4S)-4-hydroxyoxolane-3-carbonitrile to rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans by treatment with hydrochloric acid and sodium hydroxide in water." ] } | |
CAS RN |
2166213-62-1 |
Molecular Formula |
C5H7NO2 |
Molecular Weight |
113.1 |
Purity |
95 |
Origin of Product |
United States |
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